4-(Pyridin-3-ylmethoxy)phenol
Overview
Description
“4-(Pyridin-3-ylmethoxy)phenol” is a chemical compound with the molecular formula C12H11NO2 . It has a molecular weight of 201.22 .
Molecular Structure Analysis
The molecular structure of “4-(Pyridin-3-ylmethoxy)phenol” consists of a phenolic ring and a methoxy moiety attached to a pyridine ring . The phenolic ring is inclined at an angle of 32.70° with respect to the pyridine ring .Chemical Reactions Analysis
Phenols, such as “4-(Pyridin-3-ylmethoxy)phenol”, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions . Oxidation of a phenol yields a 2,5-cyclohexadiene-1,4-dione, or quinone .Physical And Chemical Properties Analysis
“4-(Pyridin-3-ylmethoxy)phenol” is a powder that should be stored at room temperature . It has a predicted boiling point of 391.1°C at 760 mmHg, a predicted density of 1.2 g/cm3, and a predicted refractive index of n20D 1.61 .Scientific Research Applications
Pharmaceutical Research
“4-(Pyridin-3-ylmethoxy)phenol” is used as a reference standard in pharmaceutical testing . Reference standards are substances with a known concentration of a particular compound. They are used to calibrate analytical instruments and to evaluate the accuracy and precision of test results in pharmaceutical research.
Proteomics Research
This compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. Proteins are vital parts of living organisms, as they are the main components of the physiological metabolic pathways of cells.
Chemical Research
In chemical research, “4-(Pyridin-3-ylmethoxy)phenol” could be used as a reagent or a building block to synthesize other complex molecules . Its molecular formula is C12H11NO2, and it has a molecular weight of 201.22 .
Biological Research
Although specific applications of “4-(Pyridin-3-ylmethoxy)phenol” in biological research are not explicitly mentioned in the search results, phenolic compounds in general are known to exhibit various biological activities such as antimicrobial, antioxidant, and anti-inflammatory properties .
Medical Research
Phenolic compounds, including “4-(Pyridin-3-ylmethoxy)phenol”, have been associated with various health benefits. For instance, they have been found to have a significant negative correlation with obesity .
Environmental Research
Phenolic compounds, including “4-(Pyridin-3-ylmethoxy)phenol”, play a crucial role in environmental research. They are often studied for their effects on soil and water contamination. For instance, certain bacteria have been found to increase the degradation rate of phenol, thus helping in the remediation of phenol-contaminated soil .
Industrial Research
Phenolic compounds have a wide range of applications in various industries. They are known for their antioxidant, antimicrobial, and anti-inflammatory properties, which make them useful in industries such as pharmaceuticals, food, and cosmetics .
Agricultural Research
In agricultural research, phenolic compounds are known to play a significant role in plant growth and development, particularly in defense mechanisms. They provide structural integrity and support to the plants and are known to exhibit antimicrobial and antioxidant properties .
Mechanism of Action
Target of Action
It is known that phenolic compounds, which 4-(pyridin-3-ylmethoxy)phenol is a type of, have a broad range of targets due to their diverse chemical structures .
Mode of Action
In high concentrations, when injected next to a nerve, phenol produces a chemical neurolysis which is nonselective across nerve fiber size and most prominent on its outer aspect .
Biochemical Pathways
For example, they can interfere with bacterial cell wall synthesis, DNA replication, or enzyme production .
Result of Action
Phenolic compounds are known to have a wide range of effects, including antimicrobial, antiviral, and antifungal activities .
Action Environment
For example, exposure to certain environmental pollutants has been associated with increased incidence of diseases such as asthma .
properties
IUPAC Name |
4-(pyridin-3-ylmethoxy)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c14-11-3-5-12(6-4-11)15-9-10-2-1-7-13-8-10/h1-8,14H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVPLGULDVNFMPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)COC2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Pyridin-3-ylmethoxy)phenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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